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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 4-
(Bromomethyl)-3-nitrobenzoic acid, a versatile reagent used in pharmaceutical synthesis

and polymer chemistry.[1] Due to its hazardous nature, strict adherence to safety protocols is

paramount to ensure the well-being of laboratory personnel and the integrity of research. This

document outlines the toxicological profile, proper handling procedures, emergency response,

and disposal of this compound.

Hazard Identification and Classification
4-(Bromomethyl)-3-nitrobenzoic acid is classified as a corrosive solid that causes severe

skin burns and eye damage.[2][3] It is also a lachrymator, meaning it can cause tearing.[2] The

toxicological properties of this compound have not been fully investigated, warranting a

cautious approach.[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314 - Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Eye

Irritation
1

H318 - Causes serious eye

damage[4]

Signal Word: Danger[3]

Hazard Pictogram:

GHS05 (Corrosion)[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(Bromomethyl)-3-nitrobenzoic
acid is provided below. This data is essential for safe handling, storage, and experimental

design.

Property Value

Molecular Formula C₈H₆BrNO₄[2]

Molecular Weight 260.04 g/mol [2]

Appearance Light yellow to pink crystalline powder[5]

Melting Point 127-130 °C[3]

Solubility
Soluble in Dimethylformamide (DMF) and

dichloromethane. Insoluble in water.[5]

Stability Stable under normal conditions[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk.

Handling:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Avoid breathing dust.[2]

Do not get in eyes, on skin, or on clothing.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2] A face shield may be necessary for splash hazards.

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Store in a corrosives area.[2]

Keep away from incompatible materials such as strong oxidizing agents and bases.[2][5]

Personal Protective Equipment (PPE)
The following diagram outlines the necessary personal protective equipment for handling 4-
(Bromomethyl)-3-nitrobenzoic acid.
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Diagram 1: Required PPE Workflow

Personal Protective Equipment

Specifications

Eye Protection

Chemical safety goggles (EN 166 compliant)

Minimum

Face shield for splash risk

Recommended

Hand Protection

Chemical-resistant gloves (e.g., Nitrile)

Body Protection

Lab coat

Respiratory Protection
(if dust is generated)

NIOSH-approved respirator
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Diagram 2: Spill Handling Workflow

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(See Diagram 1)

Contain the spill

Sweep up and shovel into
 a suitable container for disposal

Decontaminate the area

Dispose of waste as hazardous

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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